BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety data sheet for Dihydrocuscohygrine-d6

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Dihydrocuscohygrine-d6
Cat. No.: B585597
Get Quote
. J

Technical Guide: Dihydrocuscohygrine-d6

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available scientific literature and

chemical databases. A specific Safety Data Sheet (SDS) for Dihydrocuscohygrine-d6 is not
readily available. The information provided herein is intended for guidance and should not be
considered a substitute for a formal SDS. All laboratory work should be conducted by trained

professionals in accordance with established safety protocols.

Introduction

Dihydrocuscohygrine-dé6 is the deuterated form of Dihydrocuscohygrine, a pyrrolidine alkaloid
naturally found in the leaves of the coca plant (Erythroxylum coca)[1][2]. Like its non-
deuterated counterpart and the related alkaloid cuscohygrine, it is of significant interest in
forensic toxicology and clinical chemistry. Its primary application is as an internal standard in
analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-tandem mass spectrometry (LC-MS/MS), to accurately quantify
Dihydrocuscohygrine and other coca alkaloids in biological samples[3][4]. This is crucial for
distinguishing between the licit, traditional consumption of coca leaves and the illicit use of
cocaine[5][6][7]-.
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Chemical and Physical Properties

The quantitative data available for Dihydrocuscohygrine and the related compound
Cuscohygrine are summarized below. Data for the deuterated form are limited, but its chemical
properties are expected to be very similar to the non-deuterated compound, with a slight
increase in molecular weight due to the deuterium atoms.

Dihydrocuscohygri . Dihydrocuscohygri
Property Cuscohygrine

ne ne-d6
Chemical Formula C13H26N20[1] C13H24N20]8] C13H20DeN20
Molar Mass 226.36 g/mol [1] 224.34 g/mol [8] Approx. 232.40 g/mol
CAS Number 58131-40-1[1] 454-14-8[8] 1346602-92-3

Colorless to pale
Appearance Not specified yellow crystalline Not specified
solid[9]

. . Soluble in water, N
Solubility Not specified Not specified
methanol, ethanol

Boiling Point Not specified 118-121 °C (2 mmHg)  Not specified

Safety and Toxicology

A formal toxicological evaluation of Dihydrocuscohygrine-d6 is not available. The safety
information provided is based on general knowledge of alkaloids and data for related
compounds. As with many alkaloids, cuscohygrine should be handled with care as it may have
toxic effects at certain concentrations[9].

General Handling Precautions:
e Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.
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» Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly
after handling.

Known Toxicological Data for Related Compounds:

While specific LD50 values for Dihydrocuscohygrine are not readily available, studies on coca
leaf extracts suggest low acute toxicity in animal models[10]. Pyrrolidine alkaloids, as a class,
are known to have a range of biological activities[11]. It is important to handle
Dihydrocuscohygrine-d6 with the same level of caution as other analytical standards of
natural origin.

Experimental Protocols

Dihydrocuscohygrine-d6 is primarily used as an internal standard in analytical chemistry.
Below are detailed methodologies for its application in the analysis of coca alkaloids in
biological matrices.

Analysis of Coca Alkaloids in Oral Fluid by LC-MS/MS

This protocol is adapted from methods developed for the sensitive detection of coca alkaloids
in oral fluid samples.

Objective: To quantify Dihydrocuscohygrine and other coca alkaloids in oral fluid to distinguish
between coca leaf consumption and cocaine abuse.

Materials:

Dihydrocuscohygrine-d6 internal standard solution (concentration to be optimized based
on instrumentation)

Reference standards for other coca alkaloids (e.g., cuscohygrine, cocaine, benzoylecgonine)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid
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¢ Ammonium formate

o Ultrapure water

e Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

o \ortex mixer

e Centrifuge

e LC-MS/MS system

Procedure:

o Sample Preparation (Oral Fluid):

o Collect oral fluid samples (e.g., by passive drool).

o Centrifuge the samples to pellet any debris.

o To a known volume of the supernatant, add the Dihydrocuscohygrine-d6 internal
standard solution.

o Perform a protein precipitation step by adding acidified acetonitrile, followed by vortexing
and centrifugation.

o Alternatively, for cleaner extracts, perform a solid-phase extraction (SPE). Condition the
SPE cartridge, load the sample, wash with a weak solvent, and elute the analytes with a
stronger solvent.

e LC-MS/MS Analysis:

o Liquid Chromatography (LC):

= Use a suitable C18 column.

= Employ a gradient elution with a mobile phase consisting of water with formic acid
and/or ammonium formate (Mobile Phase A) and acetonitrile or methanol (Mobile Phase
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B).
» Optimize the gradient to achieve good separation of the target alkaloids.

o Mass Spectrometry (MS/MS):
» Use an electrospray ionization (ESI) source in positive ion mode.
» Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

= Optimize the precursor and product ion transitions for each analyte, including
Dihydrocuscohygrine and Dihydrocuscohygrine-d6.

e Quantification:

o Generate a calibration curve using known concentrations of the reference standards
spiked with a constant concentration of the Dihydrocuscohygrine-d6 internal standard.

o Calculate the ratio of the peak area of the analyte to the peak area of the internal
standard.

o Determine the concentration of the analyte in the unknown samples by interpolating from
the calibration curve.

Analysis of Coca Alkaloids by GC-MS

This protocol outlines the general steps for the analysis of coca alkaloids using GC-MS, where
deuterated standards are crucial for accurate quantification.

Objective: To identify and quantify coca alkaloids in various matrices.
Materials:

» Dihydrocuscohygrine-d6 internal standard solution

» Reference standards for target alkaloids

o Extraction solvent (e.qg., tert-butyl methyl ether)
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o Alkaline buffer (e.g., carbonate/bicarbonate buffer, pH 9)

» Derivatizing agent (if necessary, though many coca alkaloids are amenable to direct
analysis)

¢ GC-MS system
Procedure:

o Sample Preparation (e.g., Urine):

[e]

To a specific volume of the sample, add the Dihydrocuscohygrine-d6 internal standard.
o Adjust the pH of the sample to approximately 9 with an alkaline buffer.

o Perform a liquid-liquid extraction by adding an organic solvent (e.g., tert-butyl methyl
ether), vortexing, and separating the organic layer.

o Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate) for
GC-MS analysis.

e GC-MS Analysis:
o Gas Chromatography (GC):

» Use a capillary column suitable for alkaloid analysis (e.g., a 5% phenyl-
methylpolysiloxane column).

» Optimize the temperature program of the oven to separate the target compounds.

» Use a split/splitless injector. Note that injector temperature can influence the stability of
some alkaloids, and optimization is necessary[3].

o Mass Spectrometry (MS):

» Use electron impact (EI) ionization.
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» Operate the mass spectrometer in either full scan mode for identification or selected ion
monitoring (SIM) mode for enhanced sensitivity and quantification.

» Select characteristic ions for each analyte and the internal standard.

e Quantification:

o Follow a similar quantification strategy as described for LC-MS/MS, using the ratio of the
analyte peak area to the internal standard peak area against a calibration curve.

Visualizations
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Caption: General workflow for the analysis of coca alkaloids using an internal standard.
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Caption: Simplified biosynthetic origin of pyrrolidine and tropane alkaloids from L-Ornithine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dihydrocuscohygrine - Wikipedia [en.wikipedia.org]

2. Coca - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b585597/docs?utm_src=pdf-body-img#safety-data-sheet-for-dihydrocuscohygrine-d6
https://www.benchchem.com/product/b585597?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Dihydrocuscohygrine
https://en.wikipedia.org/wiki/Coca
https://www.researchgate.net/publication/394138056_Cuscohygrine_and_Hygrine_as_Biomarkers_for_Coca_Leaf_Chewing_Analytical_Challenges_in_GC-MS_Detection_and_Implications_for_the_Differentiation_of_Cocaine_Use_in_Forensic_Toxicology
https://www.researchgate.net/publication/374835091_Detection_of_Coca_Alkaloids_in_Oral_Fluid_from_Coca_Leaf_Tea_consumers_Using_Solid_Phase_Extraction_to_Improve_Validation_Parameters_and_Widen_the_Detection_Window
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5. Cuscohygrine and Hygrine as Biomarkers for Coca Leaf Chewing: Analytical Challenges
in GC-MS Detection and Implications for the Differentiation of Cocaine Use in Forensic
Toxicology | MDPI [mdpi.com]

6. Application of hygrine and cuscohygrine as possible markers to distinguish coca chewing
from cocaine abuse on WDT and forensic cases - PubMed [pubmed.ncbi.nim.nih.gov]

7. Hygrine and cuscohygrine as possible markers to distinguish coca chewing from cocaine
abuse in workplace drug testing - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Cuscohygrine | C13H24N20 | CID 1201543 - PubChem [pubchem.ncbi.nlm.nih.gov]
9. CAS 454-14-8: Cuscohygrine | CymitQuimica [cymitquimica.com]
10. cdn.who.int [cdn.who.int]

11. The Biological Activity of Natural Alkaloids against Herbivores, Cancerous Cells and
Pathogens - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Safety data sheet for Dihydrocuscohygrine-dé].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b585597/docs#safety-data-sheet-for-
dihydrocuscohygrine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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